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Compound of Interest

Compound Name: PF-945863

Cat. No.: B15560220

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-945863 is a xenobiotic compound that has been identified as a substrate for cytosolic
enzymes, particularly aldehyde oxidase (AO). Understanding the metabolic fate of PF-945863
in the human liver is crucial for predicting its pharmacokinetic profile, potential drug-drug
interactions, and overall safety. Human liver cytosol preparations provide a valuable in vitro
model system to investigate the metabolism of compounds like PF-945863, as they contain a
rich complement of cytosolic enzymes, including aldehyde oxidase.

These application notes provide detailed protocols for utilizing PF-945863 in human liver
cytosol studies, focusing on metabolic stability and enzyme activity assays.

Data Presentation

The following table summarizes the known quantitative data for PF-945863's metabolism in
human liver cytosol.

Parameter Value Reference

In Vitro Intrinsic Clearance

) 35 mL/min/kg [1]
(CLint)
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Signaling Pathways and Experimental Workflows
Aldehyde Oxidase (AO) Mediated Metabolism of PF-
945863

Aldehyde oxidase, a cytosolic molybdo-flavoenzyme, is a key enzyme in the metabolism of PF-
945863.[1] The general mechanism involves the oxidation of the substrate. The following
diagram illustrates the metabolic pathway.
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Caption: Metabolic conversion of PF-945863 by Aldehyde Oxidase.

Experimental Workflow for Metabolic Stability Assay

The following workflow outlines the key steps in determining the metabolic stability of PF-
945863 in human liver cytosol.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.domainex.co.uk/services/aldehyde-oxidase-stability-assay
https://www.benchchem.com/product/b15560220?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.benchchem.com/product/b15560220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation
Prepare Human Prepare PF-945863 Prepare Cofactor
Liver Cytosol Working Solution (e.g., NADPH - if needed for other enzymes)
Incubation

Incubate PF-945863 with

Liver Cytosol at 37°C

Sampling & Quenching

Collect Aliquots at
Specific Time Points
(0, 5, 15, 30, 60 min)

Y

Quench Reaction with
Cold Acetonitrile

Centrifuge to
Pellet Protein

Analyze Supernatant
by LC-MS/MS

Calculate Percent
PF-945863 Remaining

Determine Intrinsic
Clearance (CLint)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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